N-(4-isopropylphenyl)-2-(3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide

• IUPAC Name: 2-(2-oxo-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-8-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H28N4O2/c1-17(2)18-8-10-20(11-9-18)25-21(29)16-28-14-12-24(13-15-28)26-22(23(30)27-24)19-6-4-3-5-7-19/h3-11,17H,12-16H2,1-2H3,(H,25,29)(H,27,30)
• InChI Key: WCJOMZXSMNZULO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC=CC=C4
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

N-(4-isopropylphenyl)-2-(3-oxo-2-phenyl-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications of Related Compounds

• Zaleplon and its Mechanism of Action : Zaleplon is a non-benzodiazepine sedative-hypnotic used in the treatment of insomnia. It's recognized by animals as a benzodiazepine agent, suggesting its action on the benzodiazepine receptor. Zaleplon's preclinical studies indicate it possesses a reduced risk of tolerance compared to other benzodiazepines, less likely to potentiate the effects of ethanol, and is unlikely to produce amnestic effects. This profile makes it an interesting subject for studying the pharmacology of sleep and the potential for reduced side effect profiles in sedative-hypnotics (Heydorn, 2000).

• Thiophene Analogues and Carcinogenicity : The substitution of aromatic rings with thiophene in compounds structurally similar to known carcinogens, such as benzidine and 4-aminobiphenyl, has been investigated for potential carcinogenicity. This research indicates that structural modifications can influence carcinogenic potential and highlights the importance of chemical structure in the evaluation of new compounds for safety (Ashby et al., 1978).

• Acetamide and Formamide Derivatives : A review of the toxicology of acetamide, N,N-dimethylacetamide, N-methylacetamide, formamide, N,N-dimethylformamide, and N-methylformamide provided comprehensive insights into the biological consequences of exposure to these chemicals. The review underlines the diverse biological responses among these chemicals, reflecting their different chemistries and uses (Kennedy, 2001).

• Environmental Protection and Water Treatment : Studies on the adsorptive elimination of acetaminophen from water emphasize the environmental impact of pharmaceuticals and the need for effective water treatment technologies. The research on ACT adsorption presents a structured report on recent progress, showing the importance of removing pharmaceutical contaminants to protect water quality (Igwegbe et al., 2021).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with themu opioid receptors . These receptors are present throughout the central and peripheral nervous systems and play a crucial role in pain perception.

Mode of Action

It’s suggested that similar compounds may exert their effects byactivating peripheral mu receptors . Activation of these receptors can produce potent antihyperalgesic effects in both humans and animals .

Biochemical Pathways

The activation of peripheral mu receptors is known to influence a variety of biochemical pathways, including those involved in pain perception and inflammation .

Result of Action

Activation of peripheral mu receptors has been associated withantihyperalgesic effects in both humans and animals .